
Metam Fumigation for Potato Early Dying
Complex Management: Application Notes and

Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Metam

Cat. No.: B094612 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Potato Early Dying (PED) is a significant disease complex that can lead to yield losses of up to

50%.[1][2][3] The primary causal agent is the soilborne fungus Verticillium dahliae, often in

conjunction with the root lesion nematode, Pratylenchus penetrans.[1][4][5] Metam sodium and

metam potassium are broad-spectrum soil fumigants widely used to manage PED by reducing

the populations of these and other soilborne pathogens.[6][7] This document provides detailed

application notes and protocols for the use of metam fumigants in a research and development

context.

Data Summary
Efficacy of Metam Fumigation on Pathogen Reduction
and Yield
The following tables summarize quantitative data from various studies on the effectiveness of

metam fumigation.

Table 1: Effect of Metam Sodium on Verticillium dahliae and Potato Yield
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Metam
Sodium
Rate

Application
Method

V. dahliae
Reduction
(%)

Total Yield
Increase

Marketable
Yield
Increase

Reference

140 kg a.i./ha
Shank

Injection
85-95% 5-10 tons/ha 16-32% [6][8]

373 l/ha
Shank

Injection

Significant

reduction

Significant

increase

Significant

increase
[9][10][11]

40 gal/acre Broadcast
Reduced

colonization

Significant

increase

Significant

increase

20 gal/acre In-row
Reduced

colonization

Significant

increase

Significant

increase

30 gal/acre In-row
Reduced

colonization

Significant

increase

Significant

increase

37.5 gal/A
Shank

Injection
Not specified Increased Increased [12]

56.3 gal/A
Shank

Injection
Not specified Increased Increased [12]

75 gal/A
Shank

Injection
Not specified

Highest

increase

Highest

increase
[12]

Table 2: General Application Parameters for Metam Fumigants
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Parameter
Recommended
Condition

Rationale Reference

Soil Temperature
4°C - 15°C (40°F -

59°F) at 6-inch depth

Cooler temperatures

can enhance efficacy

by slowing the

diffusion of MITC.

[6][9][13]

Soil Moisture
50-85% of field

capacity

Adequate moisture is

crucial for the

conversion of metam

to its active form

(MITC) and for

pathogen

susceptibility.

[6][7]

Soil Preparation

Good seedbed

condition, free of clods

and crop residue

Ensures even

distribution and

penetration of the

fumigant.

[6][7]

Application Depth

6-8 inches for fungi,

up to 24 inches for

nematodes

Targets the primary

zones of pathogen

and pest activity.

[7]

Waiting Period
Approximately 2-3

weeks before planting

Allows for the

dissipation of the

fumigant to prevent

phytotoxicity to the

potato crop.

[6][7]

Experimental Protocols
Protocol 1: Shank Injection Application of Metam
Sodium
This protocol describes a typical shank injection application for evaluating the efficacy of

metam sodium in managing PED.
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1. Site Selection and Preparation:

Select a field with a known history of Potato Early Dying.

Conduct pre-fumigation soil sampling to determine baseline populations of Verticillium

dahliae and Pratylenchus penetrans.

Till the soil to a depth of at least 8-10 inches to ensure a good seedbed condition, breaking

up any clods and incorporating previous crop residue.[6][7]

2. Fumigant Preparation and Application Equipment:

Use a commercial formulation of metam sodium.

Calibrate the shank injection rig to deliver the desired application rate (e.g., 373 l/ha or 40

gal/acre).[9][10]

Set the injection shanks to the target depth (e.g., a single depth of 10 inches or a split

application at 6 and 10 inches).[13]

3. Application Procedure:

Ensure soil temperature and moisture are within the optimal range (see Table 2).

Apply the metam sodium uniformly across the treatment plots.

Immediately after application, seal the soil surface using a roller or packer to minimize

fumigant escape.[6]

4. Post-Application and Planting:

Observe the mandatory waiting period of approximately 2-3 weeks.[7]

Conduct a seed germination test with a sensitive crop (e.g., lettuce) to ensure fumigant has

dissipated before planting potatoes.

Plant potato seed pieces at the desired spacing and depth.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.nwpotatoresearch.com/images/documents/PotatoProgressVI10.pdf
https://www.ag.ndsu.edu/smallgrainS/potatoes/extension-publications-1/FumigationPotato.pdf
https://www.benchchem.com/product/b094612?utm_src=pdf-body
https://www.ndsu.edu/sites/default/files/fileadmin/potatopathology/Pasche_et_al_metam_sodium_temp_rate_method_AJPR.pdf
https://www.ndsu.edu/sites/default/files/fileadmin/potatopathology/Papers/Effect_of_Soil_Temperature__Injection_Depth__and_Rate_of_Metam_Sodium_Efficacy_in_Fine-Textured_Soils_with_High_Organic_Matter_ont_he_Management_of_Verticillium_Wilt_of_Potato.pdf
https://millerresearch.com/wp-content/uploads/2022/02/2022-02-10_VerticilliumWilt.pdf
https://www.benchchem.com/product/b094612?utm_src=pdf-body
https://www.nwpotatoresearch.com/images/documents/PotatoProgressVI10.pdf
https://www.ag.ndsu.edu/smallgrainS/potatoes/extension-publications-1/FumigationPotato.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Data Collection and Analysis:

Collect soil samples at various time points post-fumigation to assess the reduction in V.

dahliae and nematode populations.

Monitor plant health and disease symptoms (e.g., wilting, chlorosis) throughout the growing

season.

At harvest, measure total and marketable tuber yield, and assess tuber quality.

Statistically analyze the data to compare fumigated plots with non-fumigated controls.

Protocol 2: Chemigation Application of Metam Sodium
This protocol outlines the application of metam sodium through an irrigation system.

1. System Preparation and Calibration:

Ensure the irrigation system is in good working order and provides uniform water distribution.

Install and calibrate a chemical injection pump to accurately meter the metam sodium into

the irrigation water.

Install necessary safety equipment, such as check valves, to prevent backflow.

2. Field and Soil Preparation:

Prepare the soil as you would for a shank injection application.

Ensure the soil is not saturated before application to allow for proper penetration.

3. Application Procedure:

Begin the irrigation cycle with water only to wet the soil surface.

Inject the calculated amount of metam sodium into the irrigation water. A common

recommendation is to apply with 0.75 to 1.0 inch of water.[6]

The application rate should not exceed the soil's infiltration rate to avoid runoff.[6]
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After the injection is complete, continue to run the irrigation system with water only for a

short period to flush the lines and move the fumigant into the soil profile.

4. Post-Application and Data Collection:

Follow the same post-application, planting, and data collection procedures as outlined in

Protocol 1.
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Caption: Logical relationship of factors in the Potato Early Dying complex and the disruptive

action of metam fumigation.
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Caption: Experimental workflow for metam fumigation in potato research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://millerresearch.com/wp-content/uploads/2022/02/2022-02-10_VerticilliumWilt.pdf
https://www.benchchem.com/product/b094612#metam-fumigation-for-potato-early-dying-complex-management
https://www.benchchem.com/product/b094612#metam-fumigation-for-potato-early-dying-complex-management
https://www.benchchem.com/product/b094612#metam-fumigation-for-potato-early-dying-complex-management
https://www.benchchem.com/product/b094612#metam-fumigation-for-potato-early-dying-complex-management
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b094612?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

